Cas no 104554-79-2 (1,2-Dichloro-3-fluoro-5-(trifluoromethyl)benzene)

• Product Name: 1,2-Dichloro-3-fluoro-5-(trifluoromethyl)benzene
• CAS No: 104554-79-2
• MF: C₇H₂Cl₂F₄
• MW: 232.990394115448
• CID: 2861460
• PubChem ID: 15789987
• Update Time: 2025-04-21

1,2-Dichloro-3-fluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-3-fluoro-5-(trifluoromethyl)benzene
• SCHEMBL3300842
• 3,4-Dichloro-5-fluorobenzotrifluoride
• 104554-79-2
• ITMQTVPLVCGTOK-UHFFFAOYSA-N
• 1,2-Dichloro-3-fluoro-5-(trifluoromethyl)benzene

• Inchi： 1S/C7H2Cl2F4/c8-4-1-3(7(11,12)13)2-5(10)6(4)9/h1-2H
• InChI Key： ITMQTVPLVCGTOK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)(F)F)=C1)F)Cl

Computed Properties

• Exact Mass: 231.9469681Da
• Monoisotopic Mass: 231.9469681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų